Cas no 1807244-77-4 (Methyl 5-cyano-2-formyl-3-nitrobenzoate)

• Product Name: Methyl 5-cyano-2-formyl-3-nitrobenzoate
• CAS No: 1807244-77-4
• MF: C₁₀H₆N₂O₅
• MW: 234.16504240036
• CID: 4952304
• Update Time: 2025-05-23

Methyl 5-cyano-2-formyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-formyl-3-nitrobenzoate

• Inchi： 1S/C10H6N2O5/c1-17-10(14)7-2-6(4-11)3-9(12(15)16)8(7)5-13/h2-3,5H,1H3
• InChI Key： QJOYMLRSWPRXSF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C=C(C=1C=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 380
• XLogP3: 0.8
• Topological Polar Surface Area: 113

Additional information on Methyl 5-cyano-2-formyl-3-nitrobenzoate

Methyl 5-cyano-2-formyl-3-nitrobenzoate (CAS No. 1807244-77-4)

Methyl 5-cyano-2-formyl-3-nitrobenzoate is a highly specialized organic compound with the CAS registry number 1807244-77-4. This compound is characterized by its unique chemical structure, which includes a benzoate backbone substituted with a cyano group at the 5-position, a formyl group at the 2-position, and a nitro group at the 3-position. The combination of these functional groups makes this compound particularly interesting for various applications in organic synthesis, materials science, and pharmacology.

The synthesis of Methyl 5-cyano-2-formyl-3-nitrobenzoate typically involves multi-step organic reactions, often utilizing advanced techniques such as nucleophilic aromatic substitution or coupling reactions. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity, leveraging modern catalytic systems and green chemistry principles. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality.

One of the most notable applications of Methyl 5-cyano-2-formyl-3-nitrobenzoate is in the field of materials science, where it serves as a precursor for the preparation of advanced polymers and functional materials. The cyano and nitro groups provide excellent opportunities for cross-linking and functionalization, enabling the creation of materials with tailored mechanical, thermal, and electronic properties. Recent advancements in polymer chemistry have demonstrated the potential of this compound in developing high-performance adhesives and coatings.

In pharmacology, Methyl 5-cyano-2-formyl-3-nitrobenzoate has shown promise as a lead compound for drug discovery. Its structure allows for significant structural modification, enabling researchers to explore its potential as an anti-inflammatory agent or an anticancer drug. Studies have highlighted its ability to modulate key cellular pathways involved in inflammation and apoptosis, making it a valuable tool in preclinical research.

The chemical stability of Methyl 5-cyano-2-formyl-3-nitrobenzoate is another area of active research. Recent investigations have focused on understanding its degradation pathways under various environmental conditions, with particular attention to its behavior in aqueous solutions and its interaction with biological systems. These studies are crucial for assessing its safety profile and ensuring its suitability for biomedical applications.

From an analytical standpoint, the characterization of Methyl 5-cyano-2-formyl-3-nitrobenzoate has benefited from advancements in spectroscopic techniques such as NMR and mass spectrometry. These tools allow for precise determination of its molecular structure and purity, which are critical parameters in both academic research and industrial production.

In conclusion, Methyl 5-cyano-2-formyl-3-nitrobenzoate (CAS No. 1807244-77-4) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.